Cas no 139535-28-7 (Cyclooctanone, 4-[(phenylmethyl)amino]-)

• Product Name: Cyclooctanone, 4-[(phenylmethyl)amino]-
• CAS No: 139535-28-7
• MF: C₁₅H₂₁NO
• MW: 231.333344221115
• CID: 1273880
• Update Time: 2024-08-04

Cyclooctanone, 4-[(phenylmethyl)amino]- Chemical and Physical Properties

Names and Identifiers

• Cyclooctanone, 4-[(phenylmethyl)amino]-

• Inchi： 1S/C15H21NO/c17-15-9-5-4-8-14(10-11-15)16-12-13-6-2-1-3-7-13/h1-3,6-7,14,16H,4-5,8-12H2
• InChI Key： BRHDULUONVCBDQ-UHFFFAOYSA-N
• SMILES： C1(=O)CCCCC(NCC2=CC=CC=C2)CC1

Computed Properties

• Exact Mass: 231.16243

Experimental Properties

• Density: 1.03±0.1 g/cm3(Predicted)
• Boiling Point: 369.8±35.0 °C(Predicted)
• PSA: 29.1
• pka: 9.33±0.20(Predicted)